Cas no 1157979-01-5 (1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl-)

• Product Name: 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl-
• CAS No: 1157979-01-5
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5206076
• Update Time: 2025-07-23

1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(2-methylpentan-3-yl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl-

• Inchi： 1S/C10H19N3/c1-5-10(8(2)3)12-9-6-11-13(4)7-9/h6-8,10,12H,5H2,1-4H3
• InChI Key： APFUXXGIYQRYOD-UHFFFAOYSA-N
• SMILES： N(C1C=NN(C)C=1)C(CC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8

Additional information on 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl-

Professional Introduction to Compound with CAS No. 1157979-01-5 and Product Name: 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl

The compound with the CAS number 1157979-01-5 and the product name 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. Pyrazole derivatives have been extensively studied due to their structural versatility and ability to interact with various biological targets, making them valuable candidates for drug development.

In recent years, there has been a growing interest in developing novel pyrazole-based compounds that exhibit enhanced pharmacological properties. The specific structure of 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl incorporates a substituted amine group at the 4-position of the pyrazole ring, along with an N-substituent that includes a 1-ethyl-2-methylpropyl moiety. This substitution pattern is strategically designed to optimize interactions with biological targets, potentially leading to improved efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. The pyrazole core is known to possess anti-inflammatory properties, and modifications such as the introduction of alkyl groups can further enhance these effects. Preclinical studies have suggested that compounds with similar structures may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the N-(1-ethyl-2-methylpropyl) group in 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl may contribute to its ability to modulate these pathways effectively.

Furthermore, the compound's potential as an antimicrobial agent has also been explored. Pyrazole derivatives have shown promising activity against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The structural features of 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl may enable it to interfere with microbial growth by targeting vital metabolic pathways or structural components. This makes it a promising candidate for developing new antimicrobial therapies, particularly in the face of increasing antibiotic resistance.

Recent advancements in computational chemistry have allowed for more accurate predictions of the pharmacokinetic properties of novel compounds. Molecular modeling studies on 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl have indicated that it may exhibit good oral bioavailability and favorable distribution within biological systems. These predictions are supported by experimental data from initial pharmacokinetic studies, which have shown that the compound is well-absorbed and rapidly distributed after administration.

The synthesis of 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the N-(1-ethyl-2-methylpropyl) group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

In conclusion, 1H-Pyrazol-4-amine, N-(1-ethyl-2-methylpropyl)-1-methyl represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable candidate for further investigation in therapeutic areas such as inflammation, immunity, and antimicrobial treatments. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.